Bis(2,4-dimethylphenyl) terephthalate

• Molecular Formula: C24H22O4
• Molecular Weight: 374.4 g/mol
• IUPAC Name: bis(2,4-dimethylphenyl) benzene-1,4-dicarboxylate
• InChI: InChI=1S/C24H22O4/c1-15-5-11-21(17(3)13-15)27-23(25)19-7-9-20(10-8-19)24(26)28-22-12-6-16(2)14-18(22)4/h5-14H,1-4H3
• InChI Key: MFNPEOIKEORTQI-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC(=O)C2=CC=C(C=C2)C(=O)OC3=C(C=C(C=C3)C)C)C

Description

Bis(2,4-dimethylphenyl) terephthalate is an aromatic ester derived from terephthalic acid, featuring two 2,4-dimethylphenyl substituents. Terephthalate esters are widely used as plasticizers, stabilizers, or intermediates in polymer synthesis. The 2,4-dimethylphenyl group may enhance thermal stability and reduce migration rates compared to alkyl-substituted analogs, though this hypothesis requires further validation .

Comparison with Similar Compounds

Table 1: Key Properties of Bis(2,4-dimethylphenyl) Terephthalate and Comparable Compounds

Compound Name	Molecular Formula	Molecular Weight	Substituents	Applications	Key Properties	References
This compound*	C₂₄H₂₂O₄	374.43 g/mol	2,4-dimethylphenyl	Hypothesized: polymer additives	Predicted high thermal stability	N/A
Bis(2-ethylhexyl) terephthalate (DOTP)	C₂₄H₃₈O₄	390.56 g/mol	2-ethylhexyl	Plasticizer for PVC, resins	Low volatility, non-phthalate alternative
Bis(2-hydroxyethyl) terephthalate	C₁₂H₁₄O₆	254.24 g/mol	2-hydroxyethyl	PET degradation byproduct	Migrates from PET bottles under heat
N,N'-Bis(2,4-dimethylphenyl) terephthalamide	C₂₄H₂₆N₂O₃	390.49 g/mol	2,4-dimethylphenyl (amide)	Specialty chemicals	Higher polarity due to amide linkage

Substituent Effects on Performance

• Alkyl vs. Aryl Substituents: Bis(2-ethylhexyl) terephthalate (DOTP) is a non-phthalate plasticizer with low migration rates and high compatibility with PVC, making it suitable for food-contact materials . In contrast, aryl-substituted terephthalates like this compound are hypothesized to exhibit superior thermal stability due to aromatic ring rigidity. The 2-hydroxyethyl substituent in bis(2-hydroxyethyl) terephthalate increases hydrophilicity, leading to migration into water stored in PET bottles under elevated temperatures .

• Ester vs. Amide Linkages :

  • Replacing ester groups with amides (e.g., N,N'-Bis(2,4-dimethylphenyl) terephthalamide) introduces hydrogen bonding, enhancing mechanical strength but reducing flexibility in polymers .

Research Findings and Data Trends

• Migration Studies : Alkyl terephthalates like DOTP show lower migration rates compared to hydroxyethyl analogs, which are detected in bottled water at concentrations up to 0.1 µg/L .